GSK3-IN-2

• Molecular Formula: C17H19N3OS
• Molecular Weight: 313.4 g/mol
• InChI: InChI=1S/C17H19N3OS/c1-9-13-14(10-4-5-22-8-10)15-11(18-16(13)20-19-9)6-17(2,3)7-12(15)21/h4-5,8,14H,6-7H2,1-3H3,(H2,18,19,20)
• InChIKey: BHLCWTAXFPUMBK-UHFFFAOYSA-N

GSK3-IN-2: Computational and Procurement Baseline for a Research-Grade GSK-3 Inhibitor

A comprehensive review of vendor and database sources identifies GSK3-IN-2 (CAS 380450-97-5, WAY-603610) as a synthetic small molecule from the pyrazolo[3,4-b]quinolin-5-one class, cited in patent literature as a potent inhibitor of glycogen synthase kinase 3 (GSK-3) [1]. The compound is cataloged by multiple suppliers (e.g., TargetMol T73270, MedChemExpress HY-148329) with a reported purity of >99% . However, this overview serves as a structural and sourcing baseline; the critical quantitative data required for a meaningful comparative analysis—namely its specific IC50 values against GSK-3α and GSK-3β—could not be identified in the accessible primary research or patent literature . This information gap is the central theme of this guide.

Purity Batch-verified >99% purity available from multiple suppliers

Potency Quantitative IC50 data against GSK-3α/β not reported

Use context Exploratory tool where thiophene novelty outweighs unknown target engagement

• [1] Scolnick, E., et al. Uses of paralog-selective inhibitors of GSK3 kinases. US Patent Application US20160375006A1, 2016. View Source

The Unquantifiable Risk: Why GSK3-IN-2 Cannot Be Interchanged with In-Class Analogs

The pyrazoloquinolinone scaffold of GSK3-IN-2 is a common template for kinase inhibition, but substituent effects on the 4-position are known to dramatically alter both potency and paralog selectivity within the GSK-3 family [1]. Data from the patent family US10137122 demonstrates that close structural analogs bearing different aryl groups (e.g., 2-fluorophenyl vs. phenyl) exhibit a wide range of IC50 values against GSK-3β, from 87 nM to over 3,000 nM [2]. For a lead compound like CHIR-99021, a well-characterized aminopyrimidine GSK-3 inhibitor, the reported IC50 for GSK-3β is 6.7 nM . Without quantitative potency and selectivity data for GSK3-IN-2 itself, assuming comparable activity to any of these analogs is scientifically unfounded. Generic substitution could lead to either a complete loss of on-target efficacy or an unpredictable off-target profile, invalidating experimental results.

Substituent-dependent potency

Close pyrazoloquinolinone analogs exhibit IC50 shifts from 87 nM to >3,000 nM; activity assumptions may not transfer.

Uncharacterized selectivity

No paralog selectivity or off-target profiling data exist; substitution for CHIR-99021 or BRD3731 may shift pathway response.

Purity alone insufficient

High chemical purity does not guarantee biological activity; lot-to-lot consistency in potency remains unverified.

• [1] Holson, E., et al. Kinase inhibitors and methods of use thereof. US Patent US10137122B2, 2018. View Source
• [2] BindingDB. Affinity data for BDBM188505 (4-(2-fluorophenyl) analog) and BDBM188498 (4-phenyl analog). Data sourced from US10137122. View Source

GSK3-IN-2 Quantitative Evidence: A Critical Data Gap Analysis

Primary Potency: Undocumented Activity vs. Well-Characterized Comparators

A direct head-to-head comparison or cross-study potency analysis for GSK3-IN-2 is currently impossible. Multiple vendor and database entries describe the compound as 'potent' but provide no associated IC50, Ki, or Kd value . In contrast, the structurally distinct GSK-3 inhibitor CHIR-99021 (CT99021) has an IC50 of 6.7 nM for GSK-3β, and the structurally related pyrazoloquinolinone BRD3937 has an IC50 of 28 nM [1]. The unquantified claim of 'potency' for GSK3-IN-2 provides no basis for ranking it against these benchmarks.

Potency vs. known inhibitors

Context-dependent

Target: not available

CHIR-99021: IC50 6.7 nM

BRD3937: IC50 28 nM

Reported potency context may not transfer

No quantitative basis for ranking against benchmarks

Evidence Dimension	GSK-3β Inhibitory Potency (IC50)
Target Compound Data	Not available in primary literature or disclosed in vendor documentation
Comparator Or Baseline	CHIR-99021: IC50 = 6.7 nM; BRD3937 (US10137122, Compound 22): IC50 = 28 nM
Quantified Difference	Cannot be calculated
Conditions	CHIR-99021 data from AbMole; BRD3937 data from BindingDB (GSK3β, 4.3 µM ATP, peptide substrate, pH 7.5)

Why This Matters

Without a quantified IC50, a scientist cannot assess whether GSK3-IN-2 is suitable as a tool compound for target engagement studies, placing it at a profound disadvantage against well-characterized alternatives.

• [1] BindingDB. Affinity data for BDBM188509 (BRD3937). Data sourced from US10137122. View Source

Chemical Provenance: The Impact of the 4-Thienyl Substituent Remains Unexplored

The defining structural feature of GSK3-IN-2 is the 4-(thiophen-3-yl) substituent on the pyrazoloquinolinone core. The patent family US10137122/9096594 systematically explores this position, showing that a phenyl substituent results in an IC50 of 161-201 nM for GSK-3β, while a 2-fluorophenyl substituent improves activity to 87 nM [1][2]. The thiophene derivative is listed within this patent family, but its specific activity data point was not disclosed in the accessible documents. This means the quantitative contribution of the sulfur heterocycle to binding affinity, which could involve unique hydrogen-bonding or dipole interactions, is unknown.

4-position SAR unknown

Class-level inference

Target: not available

4-phenyl: 161–201 nM

4-(2-fluorophenyl): 87 nM

Thiophene contribution to affinity undocumented

SAR for this key modification not established

Evidence Dimension	Impact of 4-Position Substituent on GSK-3β IC50
Target Compound Data	Not available
Comparator Or Baseline	4-phenyl analog: IC50 = 161-201 nM; 4-(2-fluorophenyl) analog: IC50 = 87 nM
Quantified Difference	Cannot be calculated
Conditions	Purified GSK3β, 4.3 µM ATP, 1.5 µM peptide substrate, data from BindingDB

Why This Matters

Researchers selecting this compound for its unique thiophene moiety are doing so blindly; the structure-activity relationship (SAR) for this key modification is undocumented, making it impossible to rationally select it over analogs with proven affinity.

• [1] BindingDB. Affinity data for BDBM173195 (4-phenyl analog, Compound 3 from US9096594). View Source
• [2] BindingDB. Affinity data for BDBM188505 (4-(2-fluorophenyl) analog, Compound 10 from US10137122). View Source

Purity and Supply Chain Consistency: A Modest but Verifiable Advantage

While biological activity is unquantified, the chemical identity and purity of GSK3-IN-2 are verifiable. Multiple reputable vendors, including MedChemExpress and TargetMol, offer the compound with batch-specific analytical data confirming purity levels of >99% (e.g., 99.51% and 99.87%) . This high level of purity is well-documented and provides a concrete basis for procurement. In comparison, some research-grade tool compounds or in-house synthesized analogs may not have the same level of commercially guaranteed, batch-verified purity, which is a critical factor in experimental reproducibility.

Batch purity verified

Data to verify

99.51% (TargetMol)

99.87% (MedChemExpress)

Supports chemical integrity for screening

Necessary but not sufficient for biological assays

Evidence Dimension	Commercial Purity (HPLC)
Target Compound Data	99.51% (TargetMol), 99.87% (MedChemExpress)
Comparator Or Baseline	No direct comparator; benchmark for research-grade chemicals
Quantified Difference	Not applicable
Conditions	Vendor-specified batch analysis

Why This Matters

A confirmed high chemical purity is a necessary, though insufficient, condition for reliable biological assays. This documented quality standard provides a minimal but verifiable criterion for selecting this compound over an uncharacterized source.

When GSK3-IN-2 is Not the Right Tool: Navigating an Information Void

Primary Target Engagement Studies

For experiments where a validated, quantifiable level of GSK-3 inhibition is paramount (e.g., establishing target engagement in a new cellular model), GSK3-IN-2 is contraindicated. The lack of published IC50 data [1] makes it impossible to calculate an appropriate working concentration or interpret negative results. A well-characterized probe like CHIR-99021 (GSK-3β IC50 = 6.7 nM) or BRD3731 (GSK-3β IC50 = 15 nM) is strongly preferred .

Structure-Activity Relationship (SAR) Exploration of the 4-Position

A researcher specifically exploring the chemical space of pyrazoloquinolinones may consider GSK3-IN-2 to probe the effect of a thiophene moiety. However, this is an exploratory, high-risk application. The activity of close structural analogs from the same patent family ranges from 87 nM to >3,000 nM [1], indicating that the compound could be an inactive control. Its use must be paired with an active comparator from the same series for any results to be interpretable.

Chemical Probe Collection or Screening Library Assembly

For organizations building a diverse kinase-focused screening library, GSK3-IN-2 may have value based solely on its good drug-like properties and structural novelty. Its procurement is justified as a singleton for diversity, not potency. The documented high purity (>99%) [1] ensures its suitability for high-throughput screening (HTS) where compound integrity is a prerequisite.

In Vivo or Behavioral Pharmacology Studies

The use of GSK3-IN-2 in animal models for neurodegenerative disease or diabetes research is not yet supported. The patent literature references its potential [1], but no in vivo pharmacokinetic or pharmacodynamic data for this specific compound was found. Research planning with this molecule should be deferred until such essential data is published or generated internally.

Application

Selection Property

Validation Focus

Target engagement studies

Quantified potency benchmark

Compare with known GSK-3 inhibitors

4-position SAR exploration

Structural novelty

Use alongside active analog control

Screening library diversity

High chemical purity

Suitable for HTS based on integrity

In vivo pharmacology studies

PK/PD data unavailable

Requires internal characterization

• [1] Holson, E., et al. Kinase inhibitors and methods of use thereof. US Patent US10137122B2, 2018. View Source